Cas no 6555-29-9 (Benzenepropanoic acid,4-methoxy-b-methyl-, methyl ester)

Benzenepropanoic acid,4-methoxy-b-methyl-, methyl ester structure
6555-29-9 structure
Product Name:Benzenepropanoic acid,4-methoxy-b-methyl-, methyl ester
CAS No:6555-29-9
MF:C12H16O3
MW:208.253643989563
CID:513234
PubChem ID:138763
Update Time:2025-04-19

Benzenepropanoic acid,4-methoxy-b-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid,4-methoxy-b-methyl-, methyl ester
    • 3-(4-Methoxyphenyl)butanoic acid methyl ester
    • Hydrocinnamic acid, p-methoxy-beta-methyl-, methyl ester
    • methyl 3-(4-methoxyphenyl)butanoate
    • Hydrocinnamic acid, p-methoxy-.beta.-methyl-, methyl ester
    • Methyl 3-(4-methoxyphenyl)butanoate #
    • SCHEMBL17754960
    • QEMGSNIRBXNNJW-UHFFFAOYSA-N
    • 6555-29-9
    • DTXSID70984141
    • Inchi: 1S/C12H16O3/c1-9(8-12(13)15-3)10-4-6-11(14-2)7-5-10/h4-7,9H,8H2,1-3H3
    • InChI Key: QEMGSNIRBXNNJW-UHFFFAOYSA-N
    • SMILES: O(C)C(CC(C)C1C=CC(=CC=1)OC)=O

Computed Properties

  • Exact Mass: 208.10998
  • Monoisotopic Mass: 208.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.041
  • Boiling Point: 284.1°C at 760 mmHg
  • Flash Point: 114.4°C
  • Refractive Index: 1.493
  • PSA: 35.53
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